Cas no 1804376-79-1 (2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde
• CAS No: 1804376-79-1
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4806860
• Update Time: 2025-07-02

2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-8-2-5(9(10)11)6(3-12)13-7(8)4-14/h2,4,9H,1H3
• InChI Key： UJDISOUNBIIGNC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C=O)C(=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde

Research Briefing on 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde (CAS: 1804376-79-1)

2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde (CAS: 1804376-79-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel enzyme inhibitors, agrochemicals, and fluorescent probes, highlighting its broad applicability in both pharmaceutical and agricultural research.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key precursor in the synthesis of potent kinase inhibitors, targeting diseases such as cancer and inflammatory disorders. The difluoromethyl group, in particular, enhances the metabolic stability and binding affinity of the resulting compounds, making it a valuable moiety in drug design.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. A 2024 study in Pest Management Science reported its incorporation into novel fungicides, where the difluoromethyl group contributes to improved efficacy against resistant fungal strains. The electron-withdrawing nature of the cyano and difluoromethyl groups also facilitates interactions with biological targets, enhancing the compound's bioactivity.

Further investigations into the mechanistic aspects of 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde have revealed its potential as a fluorescent probe. Researchers have utilized its aldehyde functionality to develop Schiff base derivatives, which exhibit strong fluorescence properties suitable for imaging applications. This dual functionality—both as a synthetic intermediate and a probe—underscores its versatility in chemical biology.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of derivatives based on this scaffold. Future research directions may focus on exploring greener synthetic routes, as well as expanding its utility in targeted drug delivery systems. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this compound in therapeutic and agricultural innovations.